(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one

• IUPAC Name: (6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one
• InChI: InChI=1S/C8H13N5O/c1-3-4(2)11-6-5(10-3)7(14)13-8(9)12-6/h3-4,10H,1-2H3,(H4,9,11,12,13,14)/t3-,4+/m0/s1
• InChI Key: ARHXUJTYUBUXBB-IUYQGCFVSA-N
• Canonical SMILES: CC1C(NC2=C(N1)C(=O)N=C(N2)N)C
• Isomeric SMILES: C[C@H]1[C@H](NC2=C(N1)C(=O)N=C(N2)N)C
• Molecular Formula: C8H13N5O
• Molecular Weight: 195.22 g/mol

Description

The compound identified as “(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one” is a chemical entity with specific properties and applications. It is important in various scientific fields due to its unique chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one” involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up to meet demand. This involves optimizing the reaction conditions to ensure high yield and purity while minimizing costs and environmental impact. Common methods include batch and continuous flow processes, with careful control of temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

“(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of “this compound” are typically carried out under controlled conditions, including specific temperatures, pressures, and pH levels. Common reagents include acids, bases, oxidizing agents, and reducing agents.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can include various derivatives and intermediates that are useful in further chemical synthesis.

Scientific Research Applications

“(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: It is used in biochemical assays and as a probe to study biological processes.

Medicine: It has potential therapeutic applications and is studied for its effects on various biological targets.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of “(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one” involves its interaction with specific molecular targets and pathways. This can include binding to enzymes, receptors, or other proteins, leading to changes in their activity and function. The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “(6S,7R)-2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one” include those with similar chemical structures and reactivity. These can include other organic molecules with similar functional groups or structural motifs.

Uniqueness

The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties. This can include its reactivity, stability, and interactions with other molecules, making it valuable for specific applications in research and industry.